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Compound of Interest

Compound Name: Amodiaquine-d10

Cat. No.: B563043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and manufacturing of

Amodiaquine-d10, a deuterated analog of the antimalarial drug Amodiaquine. This isotopically

labeled compound is crucial as an internal standard for pharmacokinetic and metabolic studies,

enabling precise quantification in biological matrices through mass spectrometry. This

document details the synthetic pathway, experimental protocols, and relevant quantitative data,

offering a valuable resource for researchers in drug development and analytical chemistry.

Synthetic Pathway Overview
The synthesis of Amodiaquine-d10 mirrors the established routes for unlabeled Amodiaquine,

with the key difference being the introduction of deuterium atoms in the diethylaminomethyl

side chain. The overall strategy involves a three-step process starting from 4-acetamidophenol

and the commercially available diethylamine-d10.

The synthesis commences with a Mannich reaction involving 4-acetamidophenol,

paraformaldehyde, and diethylamine-d10 to yield the deuterated intermediate, 4-acetamido-2-

((bis(ethyl-d5)amino)methyl)phenol. This is followed by the hydrolysis of the acetamido group

to an amino group. The final step is the coupling of the resulting deuterated aminophenol

derivative with 4,7-dichloroquinoline to produce Amodiaquine-d10.
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The following protocols are adapted from established syntheses of Amodiaquine and its

analogs[1][2]. Researchers should note that optimization of reaction conditions may be

necessary for the deuterated synthesis.

Synthesis of 4-acetamido-2-((bis(ethyl-
d5)amino)methyl)phenol (Deuterated Mannich Base)
Materials:

4-Acetamidophenol

Paraformaldehyde

Diethylamine-d10

Toluene

Procedure:

To a solution of paraformaldehyde in toluene, add diethylamine-d10 dropwise.

The mixture is stirred at 40°C for 2 hours.

Add 4-acetamidophenol to the mixture and stir for 15 hours at 80-85°C.

Gradually cool the mixture to room temperature and then stir for 2 hours at 5-10°C to

facilitate precipitation.

The solid product is collected by filtration, washed with cold toluene, and dried under

vacuum.

Synthesis of 4-amino-2-((bis(ethyl-
d5)amino)methyl)phenol
Materials:

4-acetamido-2-((bis(ethyl-d5)amino)methyl)phenol
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Hydrochloric acid (32%)

Sodium hydroxide solution (25% aq.)

Water

Procedure:

Add 4-acetamido-2-((bis(ethyl-d5)amino)methyl)phenol to a flask containing 32%

hydrochloric acid.

Stir the mixture for 15 minutes at room temperature, followed by refluxing at 85°C for 4

hours.

Add water to the flask and allow it to cool to 50°C.

Adjust the pH of the mixture to approximately 4 using a 25% aqueous sodium hydroxide

solution.

Synthesis of Amodiaquine-d10 (2-((bis(ethyl-
d5)amino)methyl)-4-((7-chloroquinolin-4-
yl)amino)phenol)
Materials:

4-amino-2-((bis(ethyl-d5)amino)methyl)phenol solution (from step 2.2)

4,7-Dichloroquinoline (4,7-DCQ)

Procedure:

To the pH-adjusted solution from the previous step, add 4,7-dichloroquinoline.

Reflux the mixture at 85°C for 3 hours.

Cool the mixture and stir at 5°C for 2 hours to promote precipitation of the product.

Collect the crude Amodiaquine-d10 by filtration.
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Purification
Procedure:

The crude product can be purified by recrystallization from a suitable solvent such as

ethanol.

For use as an internal standard, high purity is essential. Further purification can be achieved

by preparative high-performance liquid chromatography (HPLC).

Data Presentation
The following tables summarize key quantitative data related to the synthesis of Amodiaquine

and its deuterated analog.
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Compound
Starting

Material
Reagents Solvent Yield (%) Reference

4-Acetamido-

2-

(diethylamino

methyl)pheno

l

4-

Acetamidoph

enol

Paraformalde

hyde,

Diethylamine

Toluene 92 [1]

4,7-

Dichloroquino

line

meta-

Chloroaniline

Diethoxymeth

ylene

malonate,

POCl₃

Diphenyl

ether
89 [1]

Amodiaquine

Dihydrochlori

de Dihydrate

4-Acetamido-

2-

(diethylamino

methyl)pheno

l, 4,7-DCQ

HCl, NaOH Water 90 [1]

Amodiaquine-

d10

4-

Acetamidoph

enol

Paraformalde

hyde,

Diethylamine-

d10

Toluene

Not specified,

expected to

be similar to

non-

deuterated

Inferred

Product
Molecular

Formula
CAS Number Purity Reference

Amodiaquine-

d10
C₂₀H₁₂D₁₀ClN₃O 1189449-70-4

>99% (as

internal

standard)

[3][4]

Mandatory Visualizations
The following diagrams illustrate the key processes in the synthesis of Amodiaquine-d10.
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Step 1: Mannich Reaction

Step 2: Hydrolysis

Step 3: Coupling Reaction

4-Acetamidophenol

4-acetamido-2-((bis(ethyl-d5)amino)methyl)phenolParaformaldehyde

Diethylamine-d10

4-amino-2-((bis(ethyl-d5)amino)methyl)phenol
HCl, H2O

Amodiaquine-d104,7-Dichloroquinoline

Click to download full resolution via product page

Caption: Synthetic pathway for Amodiaquine-d10.
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Start: Reactants

Mannich Reaction
(Toluene, 80-85°C, 15h)

Filtration & Drying

Hydrolysis
(HCl, 85°C, 4h)

pH Adjustment to ~4
(NaOH)

Coupling with 4,7-DCQ
(85°C, 3h)

Precipitation & Filtration

Purification
(Recrystallization/HPLC)

Amodiaquine-d10
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Caption: Experimental workflow for Amodiaquine-d10 synthesis.
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Raw Materials
(4-Acetamidophenol,
Paraformaldehyde,
Diethylamine-d10,

4,7-DCQ)

Multi-step Synthesis
(Mannich, Hydrolysis, Coupling)

Purification
(Filtration, Recrystallization, HPLC)

Amodiaquine-d10
(High Purity)

Quality Control
(NMR, MS, HPLC)
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Caption: Logical relationship in Amodiaquine-d10 manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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